Cas no 1233955-51-5 (Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate
• CAS No: 1233955-51-5
• MF: C₁₈H₂₇N₃O₄
• MW: 349.424684762955
• CID: 4788514
• Update Time: 2025-05-20

Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate
• Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate

• Inchi： 1S/C18H27N3O4/c1-18(2,3)25-17(23)21-11-9-13(10-12-21)19-16(22)20-14-7-5-6-8-15(14)24-4/h5-8,13H,9-12H2,1-4H3,(H2,19,20,22)
• InChI Key： KLJAYXHKPNLCMY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(NC1C=CC=CC=1OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 2.3
• Topological Polar Surface Area: 79.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 465.2±45.0 °C at 760 mmHg
• Flash Point: 235.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate

Introduction to Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate (CAS No. 1233955-51-5)

Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate, a compound with the chemical formula C₁₈H₂₄N₂O₃, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1233955-51-5, represents a unique blend of structural features that make it a promising candidate for various therapeutic applications. The presence of a tert-butyl group, a piperidine ring, and an ureido moiety attached to a 2-methoxyphenyl group imparts distinct chemical properties that are highly relevant to modern drug discovery.

The Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate structure is characterized by its high molecular weight and complex functional groups, which contribute to its potential biological activity. The tert-butyl group, known for its steric hindrance, can influence the compound's solubility and metabolic stability, while the piperidine ring is a common pharmacophore found in many bioactive molecules. The ureido and 2-methoxyphenyl groups introduce polar and aromatic functionalities, respectively, which can interact with biological targets in diverse ways.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The ureido-piperidine scaffold has been particularly studied for its potential in treating neurological disorders, inflammation, and cancer. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in disease progression. The 2-methoxyphenyl group, on the other hand, can enhance binding affinity by participating in hydrogen bonding interactions with target proteins.

One of the most compelling aspects of Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate is its potential as a lead compound for further medicinal chemistry optimization. Researchers have been exploring ways to modify this structure to improve its potency, selectivity, and pharmacokinetic profile. For example, computational studies have suggested that subtle changes to the ureido moiety could enhance binding to specific receptors while minimizing off-target effects. Similarly, the tert-butyl group might be replaced or modified to alter solubility and metabolic clearance.

The CAS number 1233955-51-5 provides a unique identifier for this compound, facilitating its use in databases, literature references, and regulatory submissions. This standardized nomenclature ensures that researchers around the world can accurately identify and discuss this molecule. The compound's synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate.

Recent studies have begun to explore the biological activity of Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate using both in vitro and in vivo models. Preliminary data suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. The ureido-piperidine scaffold appears to interact with target proteins in a manner that disrupts pathological signaling pathways. Additionally, the 2-methoxyphenyl group may contribute to these effects by modulating receptor binding or enhancing cellular uptake.

The potential therapeutic applications of Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate are broad and span multiple disease areas. In oncology research, for example, this compound has shown promise as an inhibitor of tyrosine kinases that are overexpressed in cancer cells. By targeting these kinases, the molecule could interfere with tumor growth and metastasis. In neurology, the ureido-piperidine scaffold has been investigated for its potential role in modulating neurotransmitter systems affected by conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate (CAS No. 1233955-51-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical development. Its unique combination of functional groups makes it an attractive candidate for further research into treating various diseases. As our understanding of molecular interactions continues to advance, compounds like Tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate will play an increasingly important role in shaping the future of medicine.